Cas no 1209467-60-6 (tert-butyl (4R)-2,2-dioxo-4-phenyl-1,2λ?,3-oxathiazolidine-3-carboxylate)

• Product Name: tert-butyl (4R)-2,2-dioxo-4-phenyl-1,2λ?,3-oxathiazolidine-3-carboxylate
• CAS No: 1209467-60-6
• MF: C₁₃H₁₇NO₅S
• MW: 299.342782735825
• MDL: MFCD17018793
• CID: 4563030
• PubChem ID: 71739311
• Update Time: 2025-11-02

tert-butyl (4R)-2,2-dioxo-4-phenyl-1,2λ?,3-oxathiazolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• (4R)-2,2-DIOXIDO-4-PHENYL-1,2,3-OXATHIAZOLIDINE, N-BOC PROTECTED
• (R)-tert-Butyl 4-phenyl-1,2,3-oxathiazolidine-3-carboxylate 2,2-dioxide
• tert-butyl (4R)-2,2-dioxo-4-phenyl-1,2,3-oxathiazolidine-3-carboxylate
• tert-butyl (4R)-2,2-dioxo-4-phenyloxathiazolidine-3-carboxylate
• SB18575
• (4R)-3-Boc-2,2-dioxo-4-phenyl-1,2,3-oxathiazolidine
• (4R)-2,2-Dioxido-4- phenyl -1,2,3-oxathiazolidine, N-BOC protected
• tert-butyl (4S)-2,2-dioxo-4-phenyl-1,2??,
• tert-butyl (4R)-2,2-dioxo-4-phenyl-1,2λ?,3-oxathiazolidine-3-carboxylate
• tert-butyl (4R)-2,2-dioxo-4-phenyl-1,2
• tert-butyl (R)-4-phenyl-1,2,3-oxathiazolidine-3-carboxylate 2,2-dioxide
• AKOS027338310
• P12124
• tert-butyl (4R)-2,2-dioxo-4-phenyl-1,2lambda,3-oxathiazolidine-3-carboxylate
• (R)-tert-Butyl4-phenyl-1,2,3-oxathiazolidine-3-carboxylate2,2-dioxide
• CS-0048520
• tert-butyl (4R)-2,2-dioxo-4-phenyl-1,2??,3-oxathiazolidine-3-carboxylate
• (4R)-2,2-Dioxido-4-pheny-1,2,3-oxathiazolidine, N-Boc protected
• AS-51205
• MFCD17018793
• E?,3-oxathiazolidine-3-carboxylate
• (4R)-4-Phenyl-1,2,3-oxathiazolidine-2,2-dioxide-3-carboxylic acid t-butyl ester
• 1209467-60-6

• MDL： MFCD17018793
• Inchi： 1S/C13H17NO5S/c1-13(2,3)19-12(15)14-11(9-18-20(14,16)17)10-7-5-4-6-8-10/h4-8,11H,9H2,1-3H3/t11-/m0/s1
• InChI Key： MRPGVSFPIVVEKD-NSHDSACASA-N
• SMILES： S1(N(C(=O)OC(C)(C)C)[C@H](C2C=CC=CC=2)CO1)(=O)=O

Computed Properties

• Exact Mass: 299.08274382 g/mol
• Monoisotopic Mass: 299.08274382 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 81.3
• Molecular Weight: 299.34

Experimental Properties

• Sensitiveness: air sensitive, store cold

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on tert-butyl (4R)-2,2-dioxo-4-phenyl-1,2λ?,3-oxathiazolidine-3-carboxylate

Recent Advances in the Study of tert-butyl (4R)-2,2-dioxo-4-phenyl-1,2λ⁶,3-oxathiazolidine-3-carboxylate (CAS: 1209467-60-6)

The compound tert-butyl (4R)-2,2-dioxo-4-phenyl-1,2λ⁶,3-oxathiazolidine-3-carboxylate (CAS: 1209467-60-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique oxathiazolidine scaffold, has shown promising potential in various therapeutic applications, particularly as a key intermediate in the synthesis of bioactive molecules. Recent studies have focused on its synthetic pathways, structural modifications, and biological activities, providing valuable insights for drug discovery and development.

One of the most notable advancements in the study of this compound is its role as a chiral building block in the synthesis of enantiomerically pure pharmaceuticals. Researchers have optimized its synthesis using asymmetric catalysis, achieving high yields and enantioselectivity. The tert-butyl group in the molecule enhances its stability and solubility, making it a versatile intermediate for further functionalization. Recent publications in journals such as the Journal of Medicinal Chemistry and Organic Letters highlight its utility in constructing complex molecular architectures with potential pharmacological activities.

In addition to its synthetic applications, tert-butyl (4R)-2,2-dioxo-4-phenyl-1,2λ⁶,3-oxathiazolidine-3-carboxylate has been investigated for its biological properties. Preliminary studies suggest that derivatives of this compound exhibit inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, a 2023 study demonstrated its potential as a modulator of cyclooxygenase-2 (COX-2), a key target in anti-inflammatory drug development. These findings open new avenues for the design of novel anti-inflammatory agents with improved efficacy and reduced side effects.

Furthermore, the compound's mechanism of action has been explored using computational and experimental approaches. Molecular docking studies have revealed its binding affinity for various protein targets, while in vitro assays have confirmed its bioactivity. These multidisciplinary efforts underscore the compound's potential as a lead structure for further optimization. Researchers are also investigating its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), to assess its suitability for clinical development.

Despite these promising developments, challenges remain in the practical application of tert-butyl (4R)-2,2-dioxo-4-phenyl-1,2λ⁶,3-oxathiazolidine-3-carboxylate. Issues such as scalability of synthesis, cost-effectiveness, and potential toxicity need to be addressed in future studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and translate the compound's potential into tangible therapeutic benefits. Ongoing research is expected to shed more light on its full spectrum of biological activities and therapeutic applications.

In conclusion, tert-butyl (4R)-2,2-dioxo-4-phenyl-1,2λ⁶,3-oxathiazolidine-3-carboxylate (CAS: 1209467-60-6) represents a valuable chemical entity with diverse applications in medicinal chemistry. Its role as a synthetic intermediate and its emerging biological activities make it a compound of significant interest. Continued research and development efforts will likely uncover new opportunities for its use in drug discovery, contributing to the advancement of chemical biology and pharmaceutical sciences.